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Compound of Interest

Compound Name: 2-(2-bromophenyl)-1H-Indole
CAS No.: 88207-45-8
Cat. No.: B1625520
Get Quote
. J

Executive Summary: Immediate Action Directive

Strict Segregation Required: 2-(2-bromophenyl)-1H-Indole contains a bromine atom,
classifying it as Halogenated Organic Waste.[1][2]

e Do NOT dispose of down the drain.[3][4][5][6]

+ Do NOT mix with non-halogenated solvent waste (e.g., pure acetone, ethanol) unless
necessary for dissolution, as this upgrades the entire container to a higher-cost disposal
category.[1][2]

¢ Do NOT mix with strong oxidizers (risk of exothermic reaction).

Disposal Classification: Class 6.1 (Toxic) or Class 9 (Miscellaneous), depending on
concentration and specific formulation.[2] Treat as Halogenated Organic Solid/Liquid.

Chemical Profile & Hazard Identification
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To handle this compound safely, one must understand its specific reactivity profile.[2] The
indole core is electron-rich, making it susceptible to oxidation, while the bromine substituent
dictates the incineration method required.[1][2]

hvsicochemical

Property Value

Chemical Name 2-(2-bromophenyl)-1H-Indole

CAS Number 10274-87-0 (or analog/isomer specific)
Molecular Formula C14H10BrN

Molecular Weight 272.14 g/mol

Physical State Solid (typically off-white to yellow powder)
Solubility Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

The "Bromine Factor" in Disposal

The presence of the bromine atom is the critical variable in disposal.
» Standard Incineration: Burning non-halogenated organics produces CO:z and Hz0.

e Halogenated Incineration: Burning 2-(2-bromophenyl)-1H-Indole releases Hydrogen
Bromide (HBr) gas.[1][2]

o Operational Impact: Waste facilities must use incinerators equipped with acid gas scrubbers.
Consequently, this waste stream is significantly more expensive and regulated than standard
organic waste.[2]

Hazard Codes (GHS)

e H315: Causes skin irritation.[7]
e H319: Causes serious eye irritation.[7]

o H335: May cause respiratory irritation.
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e H413: May cause long-lasting harmful effects to aquatic life (Common for halogenated
aromatics).

Pre-Disposal Stabilization (The Self-Validating
System)

A self-validating waste system prevents accidents by treating the waste container as a
chemical reactor that must remain stable.

Stability Protocol

o Oxidizer Check: Ensure no nitric acid, peroxides, or permanganates are present in the waste
stream.[2] Indoles can polymerize or react violently with strong oxidizers.

o Light Protection: Indoles are often photosensitive. Accumulate waste in amber glass or
opaque HDPE containers to prevent degradation into unknown byproducts.

e pH Neutrality: Ensure the waste solution is neutral (pH 6-8). Acidic conditions can promote
polymerization of the indole ring.

Waste Segregation Logic

The following diagram illustrates the decision-making process for segregating this specific
compound.
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Waste: 2-(2-bromophenyl)-1H-Indole

Physical State?

Dissolved

Solid (Powder/Crystals) Liquid (Solution)

Container: Wide-mouth HDPE Jar

?
Label: ‘Hazardous Waste - Solid Toxic' Solvent Type

Halogenated (DCM, Chloroform) Non-Halogenated (Acetone, MeOH)

*Must now be treated as Halogenated*

Container: Amber Glass/HDPE Carboy

Label: ‘Hazardous Waste - Halogenated Organic'

Click to download full resolution via product page

Figure 1. Waste segregation logic tree.[1] Note that mixing this compound with non-
halogenated solvents reclassifies the entire mixture as halogenated waste.

Detailed Disposal Procedures
Stream A: Solid Waste (Pure Compound)

Scenario: Expired shelf stock or contaminated weighing paper/PPE.
+ Containment: Place the solid material into a clear plastic bag (polyethylene).

¢ Secondary Containment: Place the sealed bag into a wide-mouth HDPE jar.
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e Labeling:
o Constituents: "2-(2-bromophenyl)-1H-Indole, 98%"[1][2]
o Hazard Checkbox: Toxic, Irritant.[2]
o Tag: "Solid Organic Waste (Halogenated)."

» Storage: Store in a cool, dry satellite accumulation area until pickup.

Stream B: Liquid Waste (Reaction Mixtures)

Scenario: Mother liquors from recrystallization or reaction solvents.

o Compatibility Check: Verify the solvent is compatible with HDPE or Glass. (Avoid long-term
storage of DCM in low-density plastics).[1]

o Consolidation: Pour into the Halogenated Solvent Waste carboy.

o Critical: Even if the solvent is 95% Ethanol and 5% Indole, the presence of the Bromine
atom mandates the "Halogenated" stream.

o Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

o Cap Torque: Hand-tighten caps. Do not over-torque, as temperature fluctuations can cause
container stress.[2]

Emergency Response: Spill Control

In the event of a spill, rapid containment prevents environmental contamination.

2A. Solid Spill
Cover with wet paper towel

to prevent dust. — 4. Decontaminate

Wash surface with soap/water.
Check pH.

1. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Sweep/Scoop

Spill Detected Spill Type?

Place in hazardous waste bag.

2B. Liquid Spill >
Absorb with Vermiculite
or Universal Pads.
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Figure 2: Immediate spill response workflow.[1][2] Emphasis is placed on preventing dust
generation for solids.

Regulatory Framework (US Focus)
EPA RCRA Classification

While 2-(2-bromophenyl)-1H-Indole is rarely a "Listed Waste" (P or U list) by specific name, it
is regulated under Characteristic Waste protocols if it exhibits toxicity or ignitability.[1][2]

o Waste Code: If mixed with spent halogenated solvents (e.g., DCM), apply code F002.[2][8]

o Default: If pure, manage as Non-RCRA Regulated Hazardous Waste (unless TCLP testing
proves toxicity), but always incinerate via a permitted facility.[2]

Transport (DOT)

If shipping waste off-site:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (2-(2-
bromophenyl)-1H-Indole).[1][2]

UN Number: UN 3077 (Solid) or UN 3082 (Liquid).

Class: 9.

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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